Cas no 180532-11-0 (Benzoic acid, 4-(3-ethoxy-3-oxopropoxy)-)

• Product Name: Benzoic acid, 4-(3-ethoxy-3-oxopropoxy)-
• CAS No: 180532-11-0
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• CID: 1377381
• Update Time: 2024-08-16

Benzoic acid, 4-(3-ethoxy-3-oxopropoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(3-ethoxy-3-oxopropoxy)-

• Inchi： 1S/C12H14O5/c1-2-16-11(13)7-8-17-10-5-3-9(4-6-10)12(14)15/h3-6H,2,7-8H2,1H3,(H,14,15)
• InChI Key： FCLFVHDYZUXLGI-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(OCCC(OCC)=O)C=C1

Computed Properties

• Exact Mass: 238.08412

Experimental Properties

• Density: 1.218±0.06 g/cm3(Predicted)
• Boiling Point: 395.3±22.0 °C(Predicted)
• PSA: 72.83
• pka: 4.42±0.10(Predicted)